Cas no 852228-08-1 (2-(Piperidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-(Piperidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 852228-08-1
• MF: C₁₆H₂₅BN₂O₂
• MW: 288.192904233933
• MDL: MFCD06798274
• CID: 654280
• PubChem ID: 24884855
• Update Time: 2025-08-05

2-(Piperidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-(Piperidino)pyridine-5-boronic acid pinacol ester
• 2-(PIPERIDIN-1-YL)PYRIDINE-5-BORONIC ACID PINACOL ESTER
• 6-(PIPERIDIN-1-YL)PYRIDINE-3-BORONIC ACID, PINACOL ESTER
• 10 2-(Piperidin-1-yl)pyridine- 5-boronic acid pinacol ester
• 1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]piperidine
• 2-(PIPERIDIN-1-YL)-5-(4,4,5,5-TETRAMETHYL-[1,3,2]-DIOXABOROLAN-2-YL)PYRIDINE
• 2-piperidin-1-yl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-Piperidin-1-ylpyridine-5-boronic acid, pinacol ester
• 1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidine
• 2-(1-piperidinyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-(1-piperidyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-(piperidin-1-yl)-5-(4
• 4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2,3-dihydroisoindol-1-one
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoindolin-1-one
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoindolin-2-one
• 2-(1-Piperidinyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (ACI)
• 6-(Piperidin-1-yl)pyridine-3-boronic acid pinacol ester
• 2-(Piperidin-1-yl)pyridine- 5-boronic acid pinacol ester
• A22218
• A841264
• 2-Piperidin-1-ylpyridine-5-boronic acid pinacol ester
• SY020004
• (6-(PIPERIDIN-1-YL)PYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
• J-504122
• AB29931
• 6-(Piperidin-1-yl)pyridine-3-boronic acid pinacol ester, 97%
• MLJZIQHWAUYAPA-UHFFFAOYSA-N
• FT-0745939
• AS-2752
• MFCD06798274
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(piperidin-1-yl)pyridine
• 5'-(4,4,5,5-TetraMethyl-1,3,2-dioxaborolan-2-yl)-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl
• 852228-08-1
• CS-0153848
• SCHEMBL1330752
• AKOS015949934
• 6-(1-Piperidinyl)pyridine-3-boronic Acid Pinacol Ester
• DTXSID30585956
• 3-HYDROXY-2,3-DIMETHYLBUTAN-2-YL HYDROGEN 6-(PIPERIDIN-1-YL)PYRIDIN-3-YLBORONATE

• MDL： MFCD06798274
• Inchi： 1S/C16H25BN2O2/c1-15(2)16(3,4)21-17(20-15)13-8-9-14(18-12-13)19-10-6-5-7-11-19/h8-9,12H,5-7,10-11H2,1-4H3
• InChI Key： MLJZIQHWAUYAPA-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C(C=C2)N2CCCCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 288.20100
• Monoisotopic Mass: 288.200909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.6

Experimental Properties

• Density: 1.07
• Melting Point: 110-114 °C
• Boiling Point: 427.8 ℃ at 760 mmHg
• Flash Point: 212.5°C
• Refractive Index: 1.528
• PSA: 34.59000
• LogP: 2.43610

2-(Piperidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Store at room temperature

Additional information on 2-(Piperidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Recent Advances in the Study of 2-(Piperidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 852228-08-1)

The compound 2-(Piperidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 852228-08-1) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This boronic ester derivative is particularly notable for its role in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex bioactive molecules. Recent studies have explored its potential as a key intermediate in the development of novel therapeutics, including kinase inhibitors and other targeted therapies.

One of the most promising areas of research involves the use of this compound in the synthesis of proteolysis-targeting chimeras (PROTACs). PROTACs are a groundbreaking class of bifunctional molecules designed to degrade specific disease-causing proteins. The boronic ester moiety in 2-(Piperidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine serves as a critical linker, enabling the formation of stable complexes with target proteins and E3 ubiquitin ligases. Recent preclinical studies have demonstrated its efficacy in degrading oncogenic proteins, offering a potential new avenue for cancer therapy.

In addition to its role in PROTACs, this compound has also been investigated for its utility in positron emission tomography (PET) imaging. The incorporation of boron-10 isotopes into its structure allows for the development of boron neutron capture therapy (BNCT) agents, which are being explored for their ability to selectively target and destroy tumor cells. Early-stage clinical trials have shown promising results, with enhanced tumor uptake and minimal off-target effects.

Recent synthetic advancements have further optimized the production of 2-(Piperidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, improving yield and purity. Novel catalytic systems and greener solvents have been employed to reduce environmental impact and enhance scalability. These innovations are expected to facilitate its broader adoption in both academic and industrial settings.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. However, the growing body of evidence supporting its therapeutic potential underscores the importance of continued investigation. Future studies are likely to focus on optimizing its pharmacokinetic properties and expanding its applications to other disease areas.

In conclusion, 2-(Piperidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 852228-08-1) represents a versatile and promising tool in modern drug discovery and development. Its applications in PROTACs, PET imaging, and BNCT highlight its multifaceted utility, while ongoing synthetic improvements pave the way for its broader use. As research progresses, this compound is poised to play an increasingly important role in the advancement of precision medicine.